Cas no 130689-91-7 (1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy-)

1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy- structure
130689-91-7 structure
Product Name:1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy-
CAS No:130689-91-7
MF:C13H7Cl5O
MW:356.459079027176
CID:200320
PubChem ID:183000
Update Time:2025-04-19

1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy-
    • 1,2,3-trichloro-5-(3,5-dichloro-4-methoxyphenyl)benzene
    • 3,3',4,5,5'-Pentachloro-4'-methoxybiphenyl
    • 1,1'-Biphenyl, 3,3',4,5,5'-pentachloro-4'-methoxy-
    • 130689-91-7
    • DTXSID30156680
    • Inchi: 1S/C13H7Cl5O/c1-19-13-10(16)4-7(5-11(13)17)6-2-8(14)12(18)9(15)3-6/h2-5H,1H3
    • InChI Key: QJMXVNDSPJWXGQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)OC

Computed Properties

  • Exact Mass: 353.89421
  • Monoisotopic Mass: 353.894
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.494
  • Boiling Point: 438.4°Cat760mmHg
  • Flash Point: 160.7°C
  • Refractive Index: 1.603
  • PSA: 9.23
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